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Get Quote

For researchers, scientists, and drug development professionals, selecting a highly specific

antibody is paramount for generating reliable and reproducible data. This guide provides a

comparative assessment of commercially available antibodies targeting A Disintegrin and

Metalloproteinase 17 (ADAM17), with a focus on their cross-reactivity with other ADAM family

members. The information presented herein is compiled from publicly available datasheets and

peer-reviewed publications to aid in the selection of the most appropriate antibody for your

research needs.

ADAM17, also known as Tumor Necrosis Factor-α Converting Enzyme (TACE), is a key

sheddase involved in the processing of a wide array of cell surface proteins, including

cytokines like TNFα, growth factor receptors such as the Epidermal Growth Factor Receptor

(EGFR) ligands, and adhesion molecules. Its central role in various signaling pathways makes

it a crucial target in studies of inflammation, cancer, and developmental biology. Given the high

degree of structural homology among the ADAM family of metalloproteases, the potential for

antibody cross-reactivity is a significant concern that can lead to misinterpretation of

experimental results.
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Comparative Analysis of Commercial ADAM17
Antibodies
To facilitate an informed decision, the following tables summarize the key features and

available cross-reactivity data for several commercially available ADAM17 antibodies. It is

important to note that direct head-to-head comparative studies are limited, and much of the

available data is generated by the manufacturers or in studies focused on a single antibody.
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Antibody
(Supplier,
Cat. No.)

Type Host Immunogen
Validated
Application
s

Known
Cross-
Reactivity
Data

MAB9301-

100 (R&D

Systems)

Monoclonal

(Clone

111633)

Mouse

Recombinant

human

TACE/ADAM

17

ectodomain

(Pro18-

Asn671)

Western Blot,

ELISA, Flow

Cytometry,

Immunocytoc

hemistry,

Immunopreci

pitation

<5% cross-

reactivity with

recombinant

human

ADAM8,

ADAM9,

ADAM15,

and

recombinant

mouse

ADAM10 in

direct ELISA.

ab39162

(Abcam)
Polyclonal Rabbit

Synthetic

peptide within

Human

ADAM17

Western Blot,

Immunopreci

pitation, IHC-

P, ICC/IF

States that it

"does not

react with

other

ADAMs," but

specific

supporting

data is not

provided on

the

datasheet.

D8 and D5

clones

(Described in

Research)

Monoclonal

(Fab)
-

Recombinant

human

ADAM17

ectodomain

ELISA

Did not bind

to ADAM10

or ADAM19 in

ELISA-based

screening.[1]

PA5-27395

(Thermo

Polyclonal Rabbit Recombinant

protein

encompassin

Western Blot,

IHC-P

Specific

cross-

reactivity data
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Fisher

Scientific)

g a sequence

within the

intracellular

domain of

human

ADAM17

with other

ADAM family

members is

not provided.

24620-1-AP

(Proteintech)
Polyclonal Rabbit

Recombinant

human

ADAM17

protein

(amino acids

215-564)

Western Blot,

IHC, ELISA

Specific

cross-

reactivity data

with other

ADAM family

members is

not provided.

29948-1-AP

(Proteintech)
Polyclonal Rabbit

Recombinant

human

ADAM17

protein

(amino acids

693-824)

Western Blot,

IF, ELISA

Specific

cross-

reactivity data

with other

ADAM family

members is

not provided.

Note: The absence of specific cross-reactivity data for some polyclonal antibodies necessitates

a cautious approach. While these antibodies are validated for various applications, their

specificity against other ADAM family members has not been explicitly published by the

manufacturers.

Understanding ADAM17 Signaling Pathways
ADAM17 plays a critical role in regulating multiple signaling cascades by cleaving and

releasing the ectodomains of various transmembrane proteins. This shedding event can either

activate or inactivate signaling pathways, depending on the substrate. The diagram below

illustrates some of the key signaling pathways initiated by ADAM17 activity.
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Figure 1: Simplified ADAM17 signaling pathways.

Experimental Workflow for Cross-Reactivity
Assessment
To rigorously assess the cross-reactivity of an ADAM17 antibody, a multi-faceted approach

employing several standard laboratory techniques is recommended. The following diagram
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outlines a logical workflow for such an assessment.
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Figure 2: Experimental workflow for antibody cross-reactivity assessment.

Detailed Experimental Protocols
The following are detailed methodologies for the key experiments cited in the workflow for

assessing ADAM17 antibody cross-reactivity.

Western Blot Protocol for Specificity Screening
This protocol is designed to assess the binding of an ADAM17 antibody to a panel of

recombinant ADAM family proteins or cell lysates overexpressing individual ADAMs.
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a. Sample Preparation:

Recombinant Proteins: Reconstitute recombinant human ADAM10, ADAM12, ADAM15,

ADAM17, and ADAM19 proteins according to the manufacturer's instructions. Prepare

working solutions at a concentration of 100 ng/µL in a suitable buffer.

Cell Lysates: Culture HEK293T cells and transiently transfect them with expression vectors

for individual human ADAM family members. After 48 hours, lyse the cells in RIPA buffer

supplemented with protease inhibitors. Determine the protein concentration of each lysate

using a BCA assay.

b. Gel Electrophoresis and Transfer:

Load 20-30 µg of each cell lysate or 100 ng of each recombinant protein per well onto a 4-

12% Bis-Tris SDS-PAGE gel.

Include a pre-stained protein ladder to monitor migration.

Run the gel at 150V for 1-1.5 hours until the dye front reaches the bottom.

Transfer the separated proteins to a PVDF membrane using a wet or semi-dry transfer

system.

c. Immunoblotting:

Block the membrane with 5% non-fat dry milk or 5% BSA in Tris-buffered saline with 0.1%

Tween-20 (TBST) for 1 hour at room temperature.

Incubate the membrane with the primary ADAM17 antibody at the manufacturer's

recommended dilution in the blocking buffer overnight at 4°C with gentle agitation.

Wash the membrane three times for 10 minutes each with TBST.

Incubate with an HRP-conjugated secondary antibody (e.g., anti-rabbit or anti-mouse IgG)

diluted in blocking buffer for 1 hour at room temperature.

Wash the membrane three times for 10 minutes each with TBST.
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Detect the signal using an enhanced chemiluminescence (ECL) substrate and image the blot

using a chemiluminescence imaging system. A specific antibody should only produce a band

at the expected molecular weight for ADAM17.

ELISA Protocol for Quantitative Cross-Reactivity
Assessment
This direct ELISA protocol quantifies the binding of the ADAM17 antibody to a panel of

immobilized ADAM family proteins.

a. Plate Coating:

Dilute recombinant human ADAM10, ADAM12, ADAM15, ADAM17, and ADAM19 to a final

concentration of 1 µg/mL in PBS.

Add 100 µL of each protein solution to separate wells of a 96-well high-binding microplate.

Incubate the plate overnight at 4°C.

b. Blocking:

Wash the plate three times with 200 µL of PBS with 0.05% Tween-20 (PBST) per well.

Add 200 µL of blocking buffer (e.g., 1% BSA in PBST) to each well and incubate for 2 hours

at room temperature.

c. Antibody Incubation and Detection:

Wash the plate three times with PBST.

Add 100 µL of the primary ADAM17 antibody, serially diluted in blocking buffer, to each well.

Incubate for 2 hours at room temperature.

Wash the plate three times with PBST.

Add 100 µL of an HRP-conjugated secondary antibody, diluted in blocking buffer, to each

well and incubate for 1 hour at room temperature.
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Wash the plate five times with PBST.

Add 100 µL of TMB substrate to each well and incubate in the dark for 15-30 minutes.

Stop the reaction by adding 50 µL of 1M H₂SO₄.

Read the absorbance at 450 nm using a microplate reader. The signal intensity is

proportional to the amount of antibody bound. Cross-reactivity can be calculated as a

percentage of the signal obtained for the target protein (ADAM17).

Immunoprecipitation (IP) Protocol for Target
Confirmation
This protocol is used to confirm that the antibody can specifically pull down endogenous or

overexpressed ADAM17 from a complex protein mixture.

a. Lysate Preparation:

Prepare cell lysates from a cell line known to express ADAM17 (e.g., U-937 or transfected

HEK293T cells) using a non-denaturing lysis buffer (e.g., 1% NP-40 in TBS with protease

inhibitors).

Pre-clear the lysate by incubating with protein A/G agarose or magnetic beads for 1 hour at

4°C to reduce non-specific binding.

b. Immunoprecipitation:

Incubate 500 µg to 1 mg of pre-cleared lysate with 1-5 µg of the ADAM17 antibody (or a

corresponding isotype control antibody) for 2-4 hours or overnight at 4°C with gentle rotation.

Add 20-30 µL of protein A/G beads to the lysate-antibody mixture and incubate for another 1-

2 hours at 4°C.

c. Washing and Elution:

Pellet the beads by centrifugation and discard the supernatant.

Wash the beads three to five times with ice-cold lysis buffer.
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Elute the immunoprecipitated proteins by resuspending the beads in 2X Laemmli sample

buffer and boiling for 5-10 minutes.

d. Analysis:

Analyze the eluted proteins by Western blot using the same or a different ADAM17 antibody.

A specific antibody will show a band for ADAM17 in the IP lane but not in the isotype control

lane.

By employing these rigorous experimental procedures, researchers can confidently assess the

cross-reactivity of commercially available ADAM17 antibodies and select the most suitable

reagent for their specific research applications, thereby ensuring the accuracy and validity of

their findings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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Contact our Ph.D. Support Team for a compatibility check
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